Cas no 870653-45-5 (PAP-1)

PAP-1 structure
PAP-1 structure
Product Name:PAP-1
CAS No:870653-45-5
MF:C21H18O5
MW:350.364626407623
MDL:MFCD11114059
CID:69158
PubChem ID:4724583
Update Time:2024-10-26

PAP-1 Chemical and Physical Properties

Names and Identifiers

    • 5-(4-Phenoxybutoxy)psoralen
    • 4-(4-Phenoxybutoxy)-7H-furo[3,2-g][1]benzopyran-7-one
    • 4-(4-phenoxybutoxy)furo[3,2-g]chromen-7-one
    • 7H-Furo[3,2-g][1]benzopyran-7-one, 4-(4-phenoxybutoxy)-
    • PAP-1
    • PAP 1
    • 4-(4-phenoxybutoxy)-7H-furo[3,2-g]chromen-7-one
    • A62C114Q0Q
    • 7H-Furo(3,2-g)(1)benzopyran-7-one, 4-(4-phenoxybutoxy)-
    • C21H18O5
    • 5-(4-Phenoxybutoxy)psoralen;4-(4-Phenoxybutoxy)-7H-furo[3,2-g]chromen-7-one
    • 5-(4-phenoxybutoxy) psoralen
    • GTPL2554
    • KINMYBBFQRSVLL-UHFFFAOYSA-N
    • HMS3741O03
    • 4-(4-Phenoxybutoxy)-7H-furo[3,2-g][1]benzopyran-7-one (ACI)
    • PAP 1 (inhibitor)
    • 870653-45-5
    • BDBM50279106
    • AC-1703
    • DTXSID80461776
    • UNII-A62C114Q0Q
    • AKOS015920200
    • BCP07288
    • CS-0299
    • NCGC00165872-01
    • PAP-1?
    • 5-(4-Phenoxybutoxy)psoralen, >=98% (HPLC), solid
    • 4-[4-(phenoxy)butoxy]furo[3,2-g]chromen-7-one
    • AS-77
    • BRD-K62427771-001-01-0
    • AS-30928
    • CHEMBL444449
    • 4-(4-Phenoxybutoxy)-7H-furo[3,2-g][1]benzopyran-7-on
    • SPS-4251
    • HY-10015
    • Q27073964
    • EX-A6140
    • SCHEMBL2585454
    • DA-76588
    • MDL: MFCD11114059
    • Inchi: 1S/C21H18O5/c22-20-9-8-16-19(26-20)14-18-17(10-13-24-18)21(16)25-12-5-4-11-23-15-6-2-1-3-7-15/h1-3,6-10,13-14H,4-5,11-12H2
    • InChI Key: KINMYBBFQRSVLL-UHFFFAOYSA-N
    • SMILES: O=C1C=CC2C(=CC3=C(C=2OCCCCOC2C=CC=CC=2)C=CO3)O1

Computed Properties

  • Exact Mass: 350.11500
  • Monoisotopic Mass: 350.11542367g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 7
  • Complexity: 499
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 57.9
  • XLogP3: 4.7

Experimental Properties

  • Color/Form: White solid
  • Density: 1.269
  • Melting Point: No data available
  • Boiling Point: 555.8°C at 760 mmHg
  • Flash Point: 289.9°C
  • Refractive Index: 1.618
  • Solubility: DMSO: 9 mg/mL
  • PSA: 61.81000
  • LogP: 4.77720
  • Sensitiveness: Sensitive to light

PAP-1 Security Information

  • Symbol: GHS08
  • Signal Word:Danger
  • Hazard Statement: H334
  • Warning Statement: P261,P342+P311
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 42/43
  • Safety Instruction: S22; S36/37; S45
  • Storage Condition:Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
  • Risk Phrases:R42/43

PAP-1 Customs Data

  • HS CODE:2932999099
  • Customs Data:

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

PAP-1 Pricemore >>

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